Cas no 2171733-93-8 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1H-pyrrol-2-yl)propanamido-3-methylbutanoic acid)

• Product Name: 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1H-pyrrol-2-yl)propanamido-3-methylbutanoic acid
• CAS No: 2171733-93-8
• MF: C₂₇H₂₉N₃O₅
• MW: 475.53626704216
• CID: 5937220
• PubChem ID: 165818069
• Update Time: 2025-10-05

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1H-pyrrol-2-yl)propanamido-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1H-pyrrol-2-yl)propanamido-3-methylbutanoic acid
• 2171733-93-8
• 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1H-pyrrol-2-yl)propanamido]-3-methylbutanoic acid
• EN300-1547128

• Inchi： 1S/C27H29N3O5/c1-27(2,15-24(31)32)30-25(33)23(14-17-8-7-13-28-17)29-26(34)35-16-22-20-11-5-3-9-18(20)19-10-4-6-12-21(19)22/h3-13,22-23,28H,14-16H2,1-2H3,(H,29,34)(H,30,33)(H,31,32)
• InChI Key： XQHPEPQVIBQHRQ-UHFFFAOYSA-N
• SMILES： O(C(NC(CC1=CC=CN1)C(NC(C)(C)CC(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 475.21072103g/mol
• Monoisotopic Mass: 475.21072103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 121Ų

Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1H-pyrrol-2-yl)propanamido-3-methylbutanoic acid

Comprehensive Overview of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1H-pyrrol-2-yl)propanamido-3-methylbutanoic acid (CAS No. 2171733-93-8)

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1H-pyrrol-2-yl)propanamido-3-methylbutanoic acid (CAS No. 2171733-93-8) is a specialized Fmoc-protected amino acid derivative widely used in peptide synthesis and pharmaceutical research. This compound plays a crucial role in solid-phase peptide synthesis (SPPS), particularly for constructing complex peptides with pyrrole-containing side chains. Its unique structure combines the Fmoc protecting group with a pyrrole moiety, making it valuable for developing bioactive peptides and peptidomimetics.

The growing interest in peptide-based therapeutics has significantly increased demand for specialized building blocks like 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1H-pyrrol-2-yl)propanamido-3-methylbutanoic acid. Researchers frequently search for information about its synthetic applications, purification methods, and commercial availability. This compound's versatility makes it particularly relevant in current studies exploring targeted drug delivery systems and protein-protein interaction inhibitors.

From a chemical perspective, CAS 2171733-93-8 demonstrates excellent stability under standard Fmoc-based peptide synthesis conditions. The pyrrole functionality offers unique opportunities for post-synthetic modifications, enabling the creation of diverse molecular architectures. Many researchers inquire about optimal coupling conditions when using this derivative, with particular interest in minimizing racemization risks during peptide chain elongation.

The pharmaceutical industry shows increasing interest in 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1H-pyrrol-2-yl)propanamido-3-methylbutanoic acid due to its potential in developing GPCR-targeting peptides and enzyme inhibitors. Recent publications highlight its utility in creating conformationally constrained peptides that exhibit enhanced biological activity and metabolic stability. These applications align with current trends in precision medicine and personalized therapeutics.

Quality control of CAS 2171733-93-8 remains a frequent topic of discussion among synthetic chemists. Analytical methods such as HPLC, mass spectrometry, and NMR spectroscopy are essential for verifying the compound's purity and structural integrity. Suppliers typically provide detailed certificates of analysis addressing common concerns about residual solvents and enantiomeric purity.

Storage and handling recommendations for 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1H-pyrrol-2-yl)propanamido-3-methylbutanoic acid follow standard protocols for Fmoc-amino acid derivatives. The compound should be stored in a cool, dry environment, protected from light and moisture. These precautions maintain the reagent's stability and prevent premature deprotection of the Fmoc group.

Current market trends indicate growing demand for custom amino acid derivatives like 2171733-93-8, driven by expanding research in peptide drug discovery. Manufacturers continue to optimize synthesis routes to improve yield and cost-efficiency while meeting stringent pharmaceutical-grade standards. This aligns with the broader industry shift toward sustainable chemistry practices and green synthesis methodologies.

The scientific community maintains active interest in novel applications of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1H-pyrrol-2-yl)propanamido-3-methylbutanoic acid. Recent studies explore its potential in macrocyclic peptide synthesis and peptide nucleic acid (PNA) analogs. These developments respond to the need for metabolically stable and cell-permeable peptide therapeutics, addressing key challenges in modern drug development.

For researchers working with CAS 2171733-93-8, understanding its solubility characteristics and compatibility with common coupling reagents is essential. The compound typically dissolves well in polar aprotic solvents such as DMF or NMP, which are standard for Fmoc-SPPS protocols. These practical considerations frequently appear in technical discussions about peptide synthesis optimization.

Future prospects for 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1H-pyrrol-2-yl)propanamido-3-methylbutanoic acid appear promising, particularly in emerging fields like peptide-based diagnostics and theranostic applications. The compound's unique structural features position it as a valuable tool for developing next-generation bioconjugates and multifunctional biomolecules, meeting the evolving needs of biomedical research and therapeutic development.